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Compound of Interest

Compound Name: Sulfo-Cyanine3 NHS ester

Cat. No.: B611059 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the safe handling, storage, and

application of Sulfo-Cyanine3 NHS ester, a water-soluble fluorescent dye essential for the

labeling of biomolecules. This document outlines critical safety protocols, detailed experimental

procedures for protein labeling, and key technical data to ensure optimal and safe use in

research and development settings.

Introduction
Sulfo-Cyanine3 NHS ester is a sulfonated cyanine dye that readily reacts with primary and

secondary amine groups on biomolecules such as proteins, peptides, and oligonucleotides.[1]

[2] Its high water solubility eliminates the need for organic co-solvents in labeling reactions,

making it ideal for delicate proteins that are prone to denaturation.[3][4] This dye is a common

alternative to Cy3® and is widely used in fluorescence-based biochemical analyses.[1][2]

Safety and Handling
The following safety precautions are based on the available Safety Data Sheet (SDS) and

should be strictly adhered to.

Hazard Identification
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According to the Globally Harmonized System (GHS), Sulfo-Cyanine3 NHS ester is not

classified as a dangerous substance or mixture.[5] However, it is crucial to handle the

compound with care, as with any chemical reagent.

First-Aid Measures
Exposure Route First-Aid Procedure

Eye Contact

Immediately flush with plenty of water for at

least 15 minutes, removing contact lenses if

present. If symptoms persist, seek medical

attention.[5]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothing

and shoes. If skin irritation persists, call a

physician.[5]

Inhalation

Move the person to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration. If symptoms persist, call a physician.

[5]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water and drink plenty of water. Never give

anything by mouth to an unconscious person.

Consult a physician.[5]

Personal Protective Equipment (PPE)
To ensure safe handling, the following personal protective equipment is recommended:
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PPE Type Specification

Eye/Face Protection Tight-sealing safety goggles or a face shield.[5]

Skin Protection Chemical-resistant gloves and a lab coat.

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a NIOSH/MSHA approved

respirator.[5]

Handling and Storage
Condition Recommendation

Handling

Avoid contact with skin, eyes, and clothing.[5]

Do not breathe dust or spray.[5] Use with local

exhaust ventilation.[5] Wash hands thoroughly

after handling.[5]

Storage (Powder)

Keep the container tightly closed in a dry, cool,

and well-ventilated place at -20°C for up to 12

months.[3][6][7] Protect from light and moisture.

[3][6][7]

Storage (Solution)

Reconstituted DMSO stock solutions can be

stored at ≤ -15°C for up to two weeks.[8] Protein

conjugates should be stored at > 0.5 mg/mL

with a carrier protein (e.g., 0.1% BSA) at 4°C for

up to two months with 2 mM sodium azide,

protected from light. For long-term storage,

lyophilize or store in single-use aliquots at ≤ –

60°C.[8]

Shipping
Can be transported at room temperature for up

to 3 weeks.[3][6][7]

Technical Data
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Property Value

Molecular Weight 735.19 g/mol [5]

Excitation Maximum 548 - 555 nm[9]

Emission Maximum 563 - 572 nm[9]

Extinction Coefficient ~150,000 - 162,000 cm⁻¹M⁻¹[9]

Solubility
Highly soluble in water and polar organic

solvents like DMSO and DMF.[3][9]

Experimental Protocol: Labeling of IgG Antibodies
This protocol provides a detailed methodology for the conjugation of Sulfo-Cyanine3 NHS
ester to Immunoglobulin G (IgG).

Materials
Sulfo-Cyanine3 NHS ester

IgG (or other protein to be labeled)

Phosphate-Buffered Saline (PBS), pH 7.2-7.4

1 M Sodium Bicarbonate buffer, pH 8.5-9.5

Dimethyl sulfoxide (DMSO)

Desalting column (e.g., Sephadex® G-25)

Important Considerations
The protein solution should be free of ammonium salts and amine-containing buffers (e.g.,

Tris), as these will compete with the labeling reaction.

The presence of sodium azide or thimerosal can interfere with the conjugation.[1]

For optimal labeling, the protein concentration should be between 2-10 mg/mL.[1]
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Step-by-Step Procedure
Prepare Protein Solution:

Dissolve the IgG in PBS buffer to a final concentration of 2-10 mg/mL.

Adjust the pH of the protein solution to between 8.5 and 9.5 by adding a small volume of 1

M sodium bicarbonate.

Prepare Dye Stock Solution:

Dissolve Sulfo-Cyanine3 NHS ester in DMSO to a concentration of 10 mg/mL.[8]

Conjugation Reaction:

The optimal molar ratio of dye to protein for most antibodies is between 2 and 10.[1] A

common starting point is a 10:1 molar ratio.[8]

Add the calculated volume of the dye stock solution to the protein solution while gently

vortexing.

Incubate the reaction mixture at room temperature for 1 hour with continuous stirring or

rotation.[8]

Purification of the Conjugate:

Separate the labeled protein from the unreacted dye using a desalting column (e.g.,

Sephadex® G-25) equilibrated with PBS.

Collect the fractions containing the fluorescently labeled protein.

Characterization of the Conjugate
The degree of substitution (DOS), which is the average number of dye molecules per protein

molecule, is a critical parameter. It can be determined spectrophotometrically by measuring the

absorbance at 280 nm (for the protein) and 555 nm (for Sulfo-Cyanine3).[1]

Visualizations
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Preparation

Conjugation Purification & Analysis
Prepare Protein Solution

(2-10 mg/mL in PBS)
Adjust pH to 8.5-9.5

(with 1M Sodium Bicarbonate)

Mix Dye and Protein
(e.g., 10:1 molar ratio)

Prepare Dye Stock Solution
(10 mg/mL in DMSO)

Incubate for 1 hour
(Room Temperature)

Purify Conjugate
(Desalting Column)

Characterize Conjugate
(Spectrophotometry - DOS)
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Caption: Experimental workflow for labeling proteins with Sulfo-Cyanine3 NHS ester.
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Caption: Key safety precautions for handling Sulfo-Cyanine3 NHS ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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